Cas no 93568-69-5 (ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE)

• Product Name: ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE
• CAS No: 93568-69-5
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• MDL: MFCD00672066
• CID: 873612
• PubChem ID: 24727287
• Update Time: 2025-08-04

ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(3-bromophenyl)-6-oxohexanoate
• MS-21071
• DTXSID60645512
• 93568-69-5
• AKOS016022636
• ETHYL6-(3-BROMOPHENYL)-6-OXOHEXANOATE
• MFCD00672066
• ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE

• MDL： MFCD00672066
• Inchi： 1S/C14H17BrO3/c1-2-18-14(17)9-4-3-8-13(16)11-6-5-7-12(15)10-11/h5-7,10H,2-4,8-9H2,1H3
• InChI Key： WBPHALFXTSWKHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 312.03600
• Monoisotopic Mass: 312.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.306
• Boiling Point: 392.3°C at 760 mmHg
• Flash Point: 191.1°C
• Refractive Index: 1.525
• PSA: 43.37000
• LogP: 3.75530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE

Comprehensive Guide to ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE (CAS 93568-69-5): Properties, Applications, and Market Insights

ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE (CAS 93568-69-5) is an important organic compound with significant applications in pharmaceutical research and specialty chemical synthesis. This ester derivative, featuring a bromophenyl moiety and oxohexanoate functional group, has gained attention in recent years for its versatile chemical properties and potential applications in drug discovery. The compound's molecular formula is C₁₄H₁₇BrO₃, with a molecular weight of 313.19 g/mol, making it a valuable intermediate for various synthetic pathways.

The growing interest in ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE can be attributed to several factors in contemporary chemical research. First, the presence of both bromine and ester functional groups makes it particularly useful in cross-coupling reactions, which are fundamental in modern pharmaceutical synthesis. Researchers are increasingly exploring this compound for its potential in creating novel drug candidates, especially in neurological and anti-inflammatory applications. Second, the compound's stability under various conditions makes it suitable for long-term storage and transportation, addressing common challenges in chemical logistics.

From a structural perspective, ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE combines aromatic and aliphatic characteristics, offering unique reactivity patterns. The 3-bromophenyl group provides an excellent site for further functionalization through metal-catalyzed coupling reactions, while the ethyl oxohexanoate portion serves as a versatile building block for constructing more complex molecular architectures. This dual functionality has made the compound particularly valuable in fragment-based drug design, where researchers combine small molecular fragments to create potential therapeutic agents.

The synthesis of ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. Recent advancements in catalytic systems have enabled more efficient production of this compound, addressing growing demand from the pharmaceutical and specialty chemical sectors. Quality control measures for CAS 93568-69-5 typically include HPLC analysis, NMR spectroscopy, and mass spectrometry to ensure high purity and proper structural confirmation.

In pharmaceutical applications, ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE has shown promise as a precursor for various bioactive molecules. Researchers have explored its derivatives for potential activity against specific enzyme targets, particularly in metabolic disorders and neurological conditions. The compound's structural features allow for strategic modifications that can fine-tune pharmacological properties, making it a valuable tool in medicinal chemistry programs. Recent publications have highlighted its use in developing modulators for specific receptor systems, though detailed clinical applications remain under investigation.

The market for ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE has seen steady growth, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. Specialty chemical suppliers have responded by improving production scalability and purity standards. Current market trends indicate rising demand for custom synthesis services involving this compound, particularly from contract research organizations and academic institutions. Pricing remains competitive, with variations based on purity levels (typically 95% to 99%) and order quantities.

Storage and handling recommendations for CAS 93568-69-5 follow standard organic compound protocols. The material should be kept in tightly sealed containers under inert atmosphere when possible, protected from moisture and extreme temperatures. While not classified as highly hazardous, proper laboratory safety measures including appropriate personal protective equipment should always be used when handling this chemical. Transportation typically follows general chemical goods regulations, without requiring special hazardous material classifications.

Future research directions for ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE include exploring its potential in new catalytic systems and as a building block for advanced materials. The compound's unique structural features make it interesting for applications beyond pharmaceuticals, including specialty polymers and functional materials. Additionally, ongoing work aims to develop more sustainable synthetic routes, aligning with the chemical industry's growing emphasis on green chemistry principles.

For researchers and industry professionals seeking ETHYL 6-(3-BROMOPHENYL)-6-OXOHEXANOATE, several reputable suppliers offer the compound in various quantities. Quality considerations should include verification of analytical data (typically provided as HNMR, CNMR, and HPLC chromatograms) and appropriate documentation of synthesis methods. The compound's growing importance in chemical research ensures continued interest and development in its applications and synthetic methodologies.